![molecular formula C17H23N5O3 B2929140 2-(3,5-dimethylisoxazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide CAS No. 1903154-64-2](/img/structure/B2929140.png)
2-(3,5-dimethylisoxazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide
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Description
2-(3,5-dimethylisoxazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C17H23N5O3 and its molecular weight is 345.403. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anti-inflammatory Applications
Compounds with complex structures involving pyrimidin-4-yl and piperidin-4-yl moieties have been explored for their anti-inflammatory and analgesic properties. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Such compounds could inform the development of new therapeutic agents related to the compound of interest.
Antimicrobial Applications
Another area of application is in the development of antimicrobial agents. Compounds structurally similar to the one have been synthesized and tested for their antimicrobial activities. For instance, the creation of pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated good antibacterial and antifungal activities, comparable to streptomycin and fusidic acid (Hossan et al., 2012). These findings highlight the potential of similar compounds in addressing microbial resistance.
Anticancer Applications
Additionally, the design and synthesis of novel heterocyclic compounds, including pyrazolopyrimidinones, have shown promise in anticancer research. Novel synthesis approaches and the biological evaluation of these compounds against cancer cell lines could provide insights into the anticancer potential of related chemical entities (Rahmouni et al., 2016).
Pharmaceutical and Drug Delivery Applications
The synthesis and characterization of polyamides containing uracil and adenine, for example, indicate the potential of similar compounds in the development of new materials for drug delivery systems (Hattori & Kinoshita, 1979). These compounds, due to their structural complexity and functionality, could be used in targeted delivery and controlled release of pharmaceuticals.
Properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O3/c1-10-8-15(23)20-17(18-10)22-6-4-13(5-7-22)19-16(24)9-14-11(2)21-25-12(14)3/h8,13H,4-7,9H2,1-3H3,(H,19,24)(H,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUXQBAZYYUXBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CC3=C(ON=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.